Cas no 2229258-78-8 (2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine)

• Product Name: 2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine
• CAS No: 2229258-78-8
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6406668
• PubChem ID: 165866541
• Update Time: 2025-10-28

2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine
• EN300-1757451
• 2229258-78-8

• Inchi： 1S/C11H14FNO/c1-7-5-8(12)11(9-3-4-13-9)10(6-7)14-2/h5-6,9,13H,3-4H2,1-2H3
• InChI Key： DARNQEWCFOYVSN-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C1CCN1)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine

Introduction to 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine (CAS No. 2229258-78-8)

2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine, with the CAS number 2229258-78-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a methoxy group, both of which are attached to an azetidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and conformational flexibility. The presence of the fluoro and methoxy groups on the phenyl ring further enhances the compound's pharmacological properties by modulating its lipophilicity, electronic distribution, and metabolic stability. These attributes make 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine an attractive candidate for drug discovery and development.

Recent studies have explored the potential of 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer. Preliminary data suggest that 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine can selectively bind to specific GPCRs, potentially offering new avenues for targeted therapy.

In addition to its potential as a GPCR modulator, 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Research has demonstrated that 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine have also been extensively studied. Its high lipophilicity allows for good membrane permeability, which is essential for effective drug delivery. However, this property must be balanced with metabolic stability to ensure that the compound remains active in the body for an extended period. Studies have shown that 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine exhibits favorable pharmacokinetic profiles, with moderate oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

Safety and toxicity assessments are critical components of drug development, and preliminary data on 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine have been encouraging. In vitro and in vivo studies have demonstrated that the compound has low cytotoxicity and does not induce significant adverse effects at therapeutic concentrations. These findings support its potential for clinical translation.

The synthetic route for 2-(2-Fluoro-6-methoxy-4-methylphenyl)azetidine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and subsequent functionalization of the phenyl ring with fluoro and methoxy groups. The availability of scalable synthetic methods is crucial for transitioning this compound from the laboratory to clinical trials.

In conclusion, 2-(2-fluoro-6-methoxy-4-methylphenyl)azetidine (CAS No. 2229258-78-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications in GPCR modulation and anti-inflammatory activity, make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.